5-Fluoro-2,3-dimethylaniline

• IUPAC Name: 5-fluoro-2,3-dimethylaniline
• InChI: InChI=1S/C8H10FN/c1-5-3-7(9)4-8(10)6(5)2/h3-4H,10H2,1-2H3
• InChI Key: SEJGGCYSNFHMMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)N)F
• Molecular Formula: C8H10FN
• Molecular Weight: 139.17 g/mol

Description

Structurally, it features a fluorine atom at the 5-position and methyl groups at the 2- and 3-positions of the aniline ring. This compound is of interest in medicinal chemistry and agrochemical research due to the electron-withdrawing fluorine atom and steric effects of methyl groups, which modulate reactivity and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2,3-dimethylaniline typically involves the nitration of 2,3-dimethylaniline followed by reduction and fluorination. One common method includes:

Nitration: 2,3-dimethylaniline is nitrated using a mixture of concentrated nitric acid and sulfuric acid to form 5-nitro-2,3-dimethylaniline.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as iron powder and hydrochloric acid, yielding 5-amino-2,3-dimethylaniline.

Fluorination: Finally, the amino group is converted to a fluorine atom using a fluorinating agent like hydrogen fluoride or a fluorinating reagent under controlled conditions.

Industrial Production Methods

Industrial production of 5-Fluoro-2,3-dimethylaniline may involve similar steps but on a larger scale with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2,3-dimethylaniline undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to form different amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur, where the fluorine or methyl groups can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents such as halogens, nitrating agents, and sulfonating agents are employed under controlled conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted aniline derivatives .

Scientific Research Applications

5-Fluoro-2,3-dimethylaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and fluorinated compounds.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of dyes, agrochemicals, and other industrial chemicals

Mechanism of Action

The mechanism of action of 5-Fluoro-2,3-dimethylaniline involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s ability to interact with biological molecules, potentially affecting enzyme activity and receptor binding. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

While direct data for 5-fluoro-2,3-dimethylaniline are lacking, comparisons can be inferred from structurally or functionally related fluorinated aromatic amines and heterocycles in the evidence. Below is a detailed analysis:

Table 1: Comparison of Fluorinated Aromatic Amines and Derivatives

Compound Name	Structure/Substituents	Molecular Weight	Key Properties/Applications	Evidence ID
5-Fluoro-2,3-dimethylaniline	F (C5), CH₃ (C2, C3)	139.17 g/mol*	Hypothesized: Enhanced steric hindrance; potential antitumor/agrochemical applications (inferred)	N/A
5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline	F (C5, 3-fluorobenzyl), CH₃ (C2)	233.26 g/mol	Supplier-listed; no activity data
5-Fluoro-2,3-dihydro-(1H)-indole	Fluorinated indoline derivative	120.11 g/mol	Melting point: 285–288°C; irritant
5-Fluorouracil	Fluorinated pyrimidine	130.08 g/mol	Antitumor activity; inhibits thymidylate synthase
5-Fluoro-2',3'-dideoxycytidine	Fluorinated nucleoside	245.21 g/mol	Antiviral potential; modified sugar moiety

*Calculated based on molecular formula.

Key Observations:

Substituent Effects on Bioactivity Fluorine at the 5-position (as in 5-fluorouracil) enhances metabolic stability and binding affinity to target enzymes (e.g., thymidylate synthase), making it a potent antitumor agent .

Structural Analogues in Drug Development Fluorinated nucleosides like 5-fluoro-2',3'-dideoxycytidine (Table 1) demonstrate that fluorine substitution preserves antiviral activity while altering pharmacokinetics .

Toxicity and Safety Profiles

• Fluorinated pyrimidines (e.g., 5-fluorouracil) exhibit hematopoietic depression and gastrointestinal toxicity , whereas fluorinated anilines (e.g., 5-fluoro-2,3-dihydro-(1H)-indole ) are classified as irritants .

Biological Activity

5-Fluoro-2,3-dimethylaniline is a fluorinated aromatic amine that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This compound's structure, featuring a fluorine atom and two methyl groups on the aniline ring, influences its interaction with biological systems, making it a subject of various pharmacological studies.

The biological activity of 5-Fluoro-2,3-dimethylaniline is primarily attributed to its ability to interact with specific molecular targets within cells. The presence of the fluorine atom enhances the compound's lipophilicity and reactivity, which may facilitate its binding to enzymes and receptors involved in metabolic pathways.

• Enzyme Interaction : The compound may inhibit or activate specific enzymes, leading to altered metabolic processes.
• Receptor Binding : It can also bind to various receptors, potentially modulating signal transduction pathways.

Cytotoxicity and Anticancer Activity

Research has indicated that 5-Fluoro-2,3-dimethylaniline exhibits cytotoxic effects against certain cancer cell lines. For instance, studies have shown that derivatives of fluorinated anilines can inhibit the growth of murine leukemia cells (L5178Y) through mechanisms similar to those of established anticancer drugs like 5-fluorouracil (5-FU) .

• Case Study : In vitro assays demonstrated that 5-Fluoro-2,3-dimethylaniline derivatives inhibited cell proliferation in a dose-dependent manner. The most active derivatives showed comparable effects to 5-FU, suggesting potential as chemotherapeutic agents.

Toxicological Profile

The toxicological effects of 5-Fluoro-2,3-dimethylaniline have been evaluated in various animal models. A significant observation was the dose-related incidence of splenomegaly in treated rodents, indicating potential hematological toxicity .

Study Parameter	Observations
Dosing Regimen	32-500 mg/kg
Effects	Lethargy, cyanosis, splenomegaly
Histopathology	Extramedullary hematopoiesis and hemosiderosis in spleen and liver

Comparative Analysis with Similar Compounds

5-Fluoro-2,3-dimethylaniline can be compared with other fluorinated anilines to assess its unique properties and biological activities:

Compound Name	Structural Features	Biological Activity
5-Fluoro-2-methylaniline	Fluorine at position 5	Moderate cytotoxicity
5-Fluoro-3-methylaniline	Fluorine at position 5	Lower activity than 5-FDMA
2,3-Dimethylaniline	No fluorine	Higher toxicity profile